sodium 3-nitro-1H,4H-[1,2,4]triazolo[3,2-c][1,2,4]triazin-4-one

• Molecular Formula: C4H2N6NaO3+
• Molecular Weight: 205.09 g/mol
• IUPAC Name: sodium;3-nitro-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-one
• InChI: InChI=1S/C4H2N6O3.Na/c11-3-2(10(12)13)7-8-4-5-1-6-9(3)4;/h1H,(H,5,6,8);/q;+1
• InChI Key: JAZJIMSBUFANSA-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=NN=C(C(=O)N2N1)[N+](=O)[O-].[Na+]

Description

This compound contains a triazole ring fused with a triazine ring, making it a subject of interest in the study of energetic materials and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium 3-nitro-1H,4H-[1,2,4]triazolo[3,2-c][1,2,4]triazin-4-one typically involves the nitration of 1,2,4-triazol-5-one in concentrated nitric acid. This process results in the formation of the nitrotriazolone compound, which can then be converted to its sodium salt form . The reaction conditions often require careful control of temperature and concentration to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale nitration processes followed by purification steps such as recrystallization. The use of catalysts and solvent systems can enhance the efficiency and safety of the production process .

Chemical Reactions Analysis

Types of Reactions

Sodium 3-nitro-1H,4H-[1,2,4]triazolo[3,2-c][1,2,4]triazin-4-one undergoes various chemical reactions, including:

Oxidation: The nitro group can be further oxidized under specific conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include nitric acid for nitration, hydrogen gas or metal hydrides for reduction, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group can yield amino derivatives, while substitution reactions can produce a variety of functionalized triazolotriazine compounds .

Scientific Research Applications

Sodium 3-nitro-1H,4H-[1,2,4]triazolo[3,2-c][1,2,4]triazin-4-one has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other heterocyclic compounds and as a reagent in various organic reactions.

Biology: The compound’s structural properties make it a candidate for studying enzyme interactions and potential biological activities.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: Its energetic properties make it useful in the formulation of explosives and propellants.

Mechanism of Action

The mechanism of action of sodium 3-nitro-1H,4H-[1,2,4]triazolo[3,2-c][1,2,4]triazin-4-one involves its interaction with molecular targets such as enzymes and receptors. The nitro group can undergo redox reactions, influencing the compound’s reactivity and interaction with biological molecules . The triazole and triazine rings provide a stable framework that can engage in various binding interactions, contributing to its biological and chemical activities .

Comparison with Similar Compounds

Similar Compounds

5-Nitro-1,2,4-triazol-3-one: Another nitrotriazolone compound with similar energetic properties.

1,3,5-Trinitroperhydro-1,3,5-triazine (RDX): A well-known high explosive with a different ring structure but similar applications.

1,3,5,7-Tetranitro-1,3,5,7-tetrazocane (HMX): Another high explosive with a different ring structure.

Uniqueness

Sodium 3-nitro-1H,4H-[1,2,4]triazolo[3,2-c][1,2,4]triazin-4-one is unique due to its fused triazole-triazine ring system, which imparts distinct chemical and physical properties.